Cas no 1394129-94-2 (methyl 3,3-difluorocyclopentane-1-carboxylate)

• Product Name: methyl 3,3-difluorocyclopentane-1-carboxylate
• CAS No: 1394129-94-2
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• MDL: MFCD22572330
• CID: 1016066
• PubChem ID: 71742948
• Update Time: 2025-05-21

methyl 3,3-difluorocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3,3-difluorocyclopentanecarboxylate
• methyl 3,3-difluorocyclopentane-1-carboxylate
• ADUIVPFOAZXVOE-UHFFFAOYSA-N
• PB28917
• methyl3,3-difluorocyclopentanecarboxylate
• AB0050289
• Z1949076243
• Cyclopentanecarboxylic acid, 3,3-difluoro-, methyl ester
• SCHEMBL16048822
• CS-0049140
• EN300-192032
• SY042381
• SB20710
• AS-41266
• 1394129-94-2
• Z1551957673
• DTXSID30857266
• MFCD22572330
• AKOS025146662
• DB-297911
• AMY26561
• SB20711
• A886009

• MDL： MFCD22572330
• Inchi： 1S/C7H10F2O2/c1-11-6(10)5-2-3-7(8,9)4-5/h5H,2-4H2,1H3
• InChI Key： ADUIVPFOAZXVOE-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)OC)C1)F

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 3,3-difluorocyclopentane-1-carboxylate

Comprehensive Overview of Methyl 3,3-Difluorocyclopentane-1-carboxylate (CAS No. 1394129-94-2): Properties, Applications, and Industry Insights

Methyl 3,3-difluorocyclopentane-1-carboxylate (CAS No. 1394129-94-2) is a fluorinated cyclic ester with growing significance in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorocyclopentane backbone, has garnered attention for its potential as a versatile building block in synthetic chemistry. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it valuable for drug discovery programs targeting improved bioavailability.

In recent years, the demand for fluorinated organic compounds like methyl 3,3-difluorocyclopentane carboxylate has surged due to their applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "synthesis of fluorinated cyclopentane derivatives" or "CAS 1394129-94-2 supplier," reflecting industry interest. The compound’s molecular weight (178.13 g/mol) and boiling point (~200°C) are critical parameters for process optimization in scale-up production.

Environmental considerations have also shaped discussions around sustainable fluorination methods. A 2023 study highlighted electrochemical fluorination as an eco-friendly alternative for compounds like 3,3-difluorocyclopentane carboxylate. This aligns with the "green chemistry in fluorine incorporation" trend, a top search query among medicinal chemists. The ester’s hydrolytic stability further makes it suitable for prodrug development, addressing another hot topic: "improving drug half-life with fluorinated motifs."

From a commercial perspective, methyl 3,3-difluorocyclopentanecarboxylate is cataloged by major chemical suppliers under fine chemical classifications. Analytical data (e.g., GC purity >98%, NMR confirmed structure) is often requested in procurement inquiries. The compound’s role in peptide mimetics and kinase inhibitor scaffolds has been explored in recent patent literature, particularly for oncology targets.

Future research directions may focus on enantioselective synthesis of this compound, as chirality plays a pivotal role in its biological activity. The keyword "chiral methyl difluorocyclopentane carboxylate" has seen a 40% increase in search volume since 2022, indicating growing academic interest. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain stability, a detail frequently overlooked in technical discussions.